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Experimental Data on IRDye 700DX in Paired-Agent
Imaging

The table below summarizes key findings from research papers that utilized IRDye 700DX in PAI protocols.

Targeted

Agent o
Study Focus . . Key Findings on IRDye 700DX o

(Paired with Quantitative Outcome
& Model Performance

IRDye

700DX)
Dynamic RA ABY-029 PAI with the untargeted IRDye 700DX  Binding Potential (BP)
Tracking in (anti-EGFR) successfully tracked receptor decreased as expected
HNC (Mouse) availability (RA) dynamically; after receptor blocking;
[1] fluorescence from targeted agent vehicle control showed no

alone could not quantify RA. significant BP change [1].

PAI for HNC ABY-029 IRDye 700DX carboxylate was tested Study confirmed the agent
Detection (anti-EGFR) as an alternative untargeted agent in pair (ABY-029 & IRDye
(Mouse) [2] naive mice for clinical translation. 700DX) was suitable for

further development [2].
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Study Focus
Y (Paired with
& Model
IRDye
700DX)
PKI/BD ABY-029
Studies (anti-EGFR)

(Mouse) [3]

Key Findings on IRDye 700DX
Performance

IRDye 680LT (similar to 700DX) was
used as an untargeted control;
method highlights need for matched
PK between targeted/untargeted
agents.

Experimental Protocols for Validation

Quantitative Outcome

The wide-field imaging
method achieved a Lower
Limit of Quantification
(LLOQ) of 0.4 nM for IRDye
680LT [3].

The validation of IRDye 700DX as a control agent hinges on specific experimental designs and protocols.

Key methodological aspects from the studies include:

e Agent Preparation: IRDye 700DX was typically converted to its carboxylate form by dissolving the
dye in phosphate-buffered saline (PBS) at pH 8.5 and stirring at room temperature for several hours
to remove the NHS ester, creating a metabolically inert, untargeted molecule [1] [3].

e Dosing and Administration: In dynamic tracking studies, IRDye 700DX was co-administered
intravenously with the targeted agent (e.g., ABY-029) at a 1:1 molar ratio [2].

¢ Image Acquisition and Analysis: Fluorescence images were acquired over time (e.g., 300 minutes).
The Binding Potential (BP), a parameter proportional to receptor concentration, was calculated by
applying kinetic models to the signal data from both the targeted and untargeted (IRDye 700DX)

agents [1] [2].

The following diagram illustrates a generalized workflow for a PAI study using IRDye 700DX.
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Animal Model Preparation
(e.g., HNC xenograft)

Click to download full resolution via product page

Key Validation Insights for Researchers

For your comparison guide, the compiled data supports several objective points about IRDye 700DX's

performance:
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e Successful Compensation for Nonspecific Uptake: The core principle of PAl is to use the
untargeted agent's signal to account for nonspecific tissue uptake and vascular delivery. The studies
confirm that using IRDye 700DX in this role allows for the quantitative estimation of receptor
availability, which signals from the targeted agent alone cannot achieve [1].

¢ Robustness Across Doses: Research indicates that the pre-blocking receptor availability
measurements obtained via PAI showed no statistically significant difference when different doses of
the targeted agent (ABY-029) were used, while the dose of IRDye 700DX was held constant. This
demonstrates the robustness of the method and the reliability of the control agent [1].

¢ Suitability for Clinical Translation: IRDye 700DX has been explicitly tested as part of a paired-
agent set (with ABY-029) identified for forward development toward clinical translation, underscoring
its validated utility in the field [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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